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Compound of Interest

Compound Name:
2-(5-Bromopyrimidin-2-yl)-2-

methylpropanoic acid

CAS No.: 1364718-95-5

Cat. No.: B1380598

Get Quote

Executive Summary
Brominated pyrimidine acids (e.g., 5-bromo-2-pyrimidinecarboxylic acid) are high-value

pharmacophores used extensively in the synthesis of oncology and antiviral candidates.[1][2]

Their utility stems from the orthogonal reactivity of the bromine handle (Suzuki/Buchwald

couplings) and the carboxylic acid (amide coupling/heterocycle formation).

However, this dual-functionality presents a specific safety profile often underestimated by

standard Safety Data Sheets (SDS).[1] This guide bridges the gap between regulatory

compliance and practical laboratory application, treating these compounds not just as "irritants"

but as potent, moisture-sensitive electrophiles with potential bioactivity.

Chemical Identity & Structural Activity Relationships
(SAR)
To handle these compounds safely, one must understand the link between their structure and

their hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1380598#bc-rfq
https://www.chemscene.com/product/1224885-47-5.html
https://www.chemimpex.com/products/44805
https://www.chemscene.com/product/1224885-47-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Chemical Function Safety Implication

Pyrimidine Ring Electron-deficient heterocycle

Increases susceptibility to

nucleophilic attack; potential

for skin sensitization.[1]

Bromine Substituent Leaving group (C-Br bond)

Reactive site for cross-

coupling; potential alkylating

agent (genotoxicity risk).[1]

Carboxylic Acid Proton donor (pKa ~3-4)

Corrosive to mucous

membranes; lowers pH of

aqueous waste streams.[1]

Key Isomers Covered:

5-Bromo-2-pyrimidinecarboxylic acid (CAS: 37131-87-6)[1][3]

5-Bromo-4-pyrimidinecarboxylic acid (CAS: 64224-60-8)[4][5]

Critical SDS Interpretation
While the GHS classification typically labels these as "Warnings," the combination of hazards

requires a "Danger" level mindset in process chemistry.

GHS Classification & Real-World Translation[1]
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GHS Code Hazard Statement
Application Scientist's
Interpretation

H315 Causes skin irritation

Permeation Risk: The lipophilic

bromine atom aids skin

absorption.[1] Standard latex

gloves are insufficient; nitrile

(min 0.11mm) is required.[1]

H319 Causes serious eye irritation

Acidic Dust: The solid is often

a fine, electrostatic powder.[1]

Upon contact with eye

moisture, it forms localized

acidic zones, causing

immediate, severe pain.

H335 May cause respiratory irritation

Inhalation Bioactivity: As a

nucleoside analog precursor,

inhaled dust may possess

antiproliferative activity.[1]

Zero-tolerance for dust

generation.

Toxicology Context
Unlike simple mineral acids, halogenated pyrimidines are often designed to interact with

biological systems (e.g., DNA intercalation or enzyme inhibition). Therefore, chronic low-level

exposure carries a higher theoretical risk than acute exposure to simple irritants.[1]

Operational Handling Protocols
Engineering Controls & PPE[1]

Primary Barrier: Class II Biological Safety Cabinet or Chemical Fume Hood with HEPA

filtration.[1]

Glove Protocol: Double-gloving recommended.[1] Inner layer: Nitrile (4 mil); Outer layer:

Nitrile (5-8 mil) or Neoprene for scale-up >50g.[1]
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Static Control: These powders are prone to static charge.[1] Use an ionizing bar or anti-static

gun during weighing to prevent "flying powder."[1]

Synthesis Workflow: Suzuki-Miyaura Coupling
This is the most common workflow involving these reagents.[1] The following protocol

integrates safety checkpoints directly into the experimental logic.

Step-by-Step Protocol:

Pre-Weighing Preparation:

Action: Place the reagent bottle and receiving flask in the hood.

Safety Check: Verify the balance is stable and the ionizing bar is active.[1]

Solubilization (The Critical Step):

Action: Dissolve the brominated pyrimidine acid in the solvent (e.g., Dioxane/Water) before

adding the base.

Reasoning: Adding base (e.g., K2CO3) to the solid acid can generate rapid CO2 evolution,

aerosolizing the toxic powder.

Catalyst Addition:

Action: Add Pd catalyst under an inert atmosphere (Argon/Nitrogen).[1]

Reasoning: Phosphine ligands are oxidation-sensitive; oxygen exposure compromises

yield and can create unpredictable exotherms.[1]

Reaction Monitoring:

Action: Monitor via LCMS.[1]

Safety Check: Do not open the vessel at reflux temperature.[1] Cool to ambient

temperature before sampling to prevent solvent vapor/reagent release.[1]

Quenching:
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Action: Acidify carefully with 1N HCl if the product precipitates as the free acid.[1]

Hazard:[1][6] Evolution of HBr gas is possible if excess strong acid is used.[1]

Visualization: Risk Assessment Logic
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Check Quantity
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Fume Hood Required
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Add Respiratory Protection
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Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Decision logic for PPE and engineering controls based on reagent quantity.

Storage and Stability
Brominated pyrimidine acids are hygroscopic and prone to hydrolytic debromination over time.

[1]
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Storage Condition: Store at +2°C to +8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.[1] Moisture ingress can hydrolyze the C-Br

bond, releasing HBr and yielding the hydroxy-pyrimidine impurity (inactive).[1]

Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas for long-term

contact (corrosion risk).[1]

Emergency Response & Waste Disposal
Spill Management

Solid Spill: Do not dry sweep.[1] Cover with a damp absorbent pad (neutralized with dilute

sodium bicarbonate) to prevent dust generation, then scoop into a hazardous waste bag.

Solution Spill: Absorb with vermiculite.[1] Treat the waste as both corrosive and toxic.[1]

Decomposition Products
In a fire or thermal runaway, these compounds decompose to release:

Hydrogen Bromide (HBr): Highly corrosive gas.[1]

Nitrogen Oxides (NOx): Pulmonary irritants.[1]

Carbon Monoxide (CO).[1][7]

Waste Disposal[1][8]
Stream: Halogenated Organic Waste.[1]

Note: Do not mix with strong oxidizing waste (e.g., Nitric acid waste) as this may liberate free

bromine gas (

).[1]

Visualization: Synthesis & Safety Workflow
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Figure 2: Step-by-step synthesis workflow emphasizing safety checkpoints.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 16462970, 5-Bromopyrimidine-2-carboxylic acid.[1] Retrieved from [Link][1]

Organic Syntheses (2015).Palladium-Catalyzed Carbonylation of Heteroaryl Bromides. Org.

[1][3][8][9] Synth. 2015, 92, 237-252.[1] Retrieved from [Link][1]

U.S. Environmental Protection Agency (2025).CompTox Chemicals Dashboard: 5-Bromo-4-

pyrimidinecarboxylic acid.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. chemimpex.com [chemimpex.com]

3. 5-Bromopyrimidine-2-carboxylic acid | C5H3BrN2O2 | CID 16462970 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. CAS 64224-60-8 | 5-Bromo-4-pyrimidinecarboxylic acid - Synblock [synblock.com]

5. 5-Bromopyrimidine-4-carboxylic acid | 64224-60-8 [sigmaaldrich.com]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1380598/docs?utm_src=pdf-body-img#technical-guide-safe-handling-and-utilization-of-brominated-pyrimidine-acids
https://www.chemscene.com/product/1224885-47-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopyrimidine-2-carboxylic-acid
https://www.chemscene.com/product/1224885-47-5.html
https://www.chemscene.com/product/1224885-47-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopyrimidine-2-carboxylic-acid
https://www.fishersci.com/store/msds?partNumber=AC368480010&countryCode=US&language=en
http://orgsyn.org/demo.aspx?prep=v92p0237
https://www.chemscene.com/product/1224885-47-5.html
http://www.orgsyn.org/demo.aspx?prep=v92p0237
https://www.chemscene.com/product/1224885-47-5.html
https://www.chemscene.com/product/1224885-47-5.html
https://comptox.epa.gov/dashboard/chemical/details/DTXSID80717780
https://www.chemscene.com/product/1224885-47-5.html
https://www.benchchem.com/product/b1380598?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1224885-47-5.html
https://www.chemimpex.com/products/44805
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopyrimidine-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopyrimidine-2-carboxylic-acid
https://www.synblock.com/product/64224-60-8.html
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3432448930?context=bbe
https://www.tcichemicals.com/BE/en/sds/B3188_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2567514&productDescription=5-BRMOPYRIDN-2-CARBXYLIC+A+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC368480010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Utilization of
Brominated Pyrimidine Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380598/docs#technical-guide-safe-handling-and-
utilization-of-brominated-pyrimidine-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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